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Compound of Interest

Compound Name: 2-Iodohexane

Cat. No.: B100192 Get Quote

The proper disposal of 2-Iodohexane is a critical aspect of laboratory safety and environmental

responsibility. As a halogenated organic compound, 2-Iodohexane requires specific handling

and disposal procedures to mitigate risks to personnel and the environment. This guide

provides essential, step-by-step instructions for the safe and compliant disposal of 2-
Iodohexane waste generated in research, scientific, and drug development settings.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Iodohexane with

appropriate safety measures. Based on information for structurally similar compounds like 1-

Iodohexane, 2-Iodohexane should be considered a skin and eye irritant and toxic to aquatic

life.[1]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to protect from splashes.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]
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Avoid inhalation of vapors.

Prevent contact with skin and eyes.[1]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[2]

Step-by-Step Disposal Protocol
The fundamental principle for disposing of 2-Iodohexane is to treat it as hazardous waste.

Under no circumstances should it be disposed of down the drain or in regular trash.

Waste Segregation: 2-Iodohexane is classified as a halogenated organic waste. It must be

collected separately from non-halogenated organic waste, aqueous waste, acids, and bases.

[3] Mixing incompatible waste streams can lead to dangerous chemical reactions.[3]

Waste Collection:

Collect all waste containing 2-Iodohexane, including unused product, reaction byproducts,

and contaminated materials (e.g., pipette tips, contaminated wipes), in a designated

hazardous waste container.

The container must be chemically compatible with 2-Iodohexane. High-density

polyethylene (HDPE) or glass containers are generally suitable. Avoid metal containers for

any corrosive chemical waste.

Ensure the container is in good condition and has a secure, leak-proof cap.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Iodohexane".

Indicate the approximate concentration and volume of the waste.

Include the date when the waste was first added to the container.

Storage:
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Store the sealed hazardous waste container in a designated and secure satellite

accumulation area.

The storage area should be well-ventilated and away from heat and ignition sources.

Ensure secondary containment is in place to capture any potential leaks.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow all institutional procedures for waste pickup requests and documentation.

Quantitative Data Summary
While specific disposal-related quantitative data for 2-Iodohexane is not readily available in

public literature, the following table summarizes key physical and chemical properties that

inform its safe handling and disposal.

Property Value Source

Molecular Formula C₆H₁₃I [4]

Boiling Point 171.5°C at 760 mmHg [5]

Flash Point 55.1°C [5]

Density 1.444 g/cm³ [5]

Hazards
Skin and eye irritant, Toxic to

aquatic life
[1]

Experimental Protocols
Currently, there are no widely established and verified experimental protocols for the in-lab

neutralization or deactivation of 2-Iodohexane waste suitable for a standard laboratory setting.

The recommended procedure is collection and disposal via a licensed hazardous waste
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management company. Advanced industrial-scale disposal methods such as molten salt

oxidation exist but are not applicable to laboratory waste generators.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Iodohexane.
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Workflow for the proper disposal of 2-Iodohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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